Cas no 2138201-66-6 (5-(5-Cyclopropyl-1,3,4-oxadiazol-2-yl)pyridine-3-carbaldehyde)

5-(5-Cyclopropyl-1,3,4-oxadiazol-2-yl)pyridine-3-carbaldehyde is a heterocyclic compound featuring a pyridine core substituted with a cyclopropyl-oxadiazole moiety and a formyl group at the 3-position. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly for constructing pharmacologically active molecules or functional materials. The presence of both the oxadiazole and aldehyde groups enhances its versatility in condensation, cyclization, and nucleophilic addition reactions. Its rigid, aromatic framework contributes to stability, while the cyclopropyl group may influence steric and electronic properties. Suitable for applications in medicinal chemistry and material science, this compound offers precise functionalization potential for targeted molecular design.
5-(5-Cyclopropyl-1,3,4-oxadiazol-2-yl)pyridine-3-carbaldehyde structure
2138201-66-6 structure
Product Name:5-(5-Cyclopropyl-1,3,4-oxadiazol-2-yl)pyridine-3-carbaldehyde
CAS No:2138201-66-6
MF:C11H9N3O2
MW:215.208061933517
CID:6224455
PubChem ID:165455627
Update Time:2025-10-29

5-(5-Cyclopropyl-1,3,4-oxadiazol-2-yl)pyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2138201-66-6
    • EN300-746014
    • 5-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)pyridine-3-carbaldehyde
    • 5-(5-Cyclopropyl-1,3,4-oxadiazol-2-yl)pyridine-3-carbaldehyde
    • Inchi: 1S/C11H9N3O2/c15-6-7-3-9(5-12-4-7)11-14-13-10(16-11)8-1-2-8/h3-6,8H,1-2H2
    • InChI Key: VLXFQYJOQKPLQR-UHFFFAOYSA-N
    • SMILES: O1C(C2C=NC=C(C=O)C=2)=NN=C1C1CC1

Computed Properties

  • Exact Mass: 215.069476538g/mol
  • Monoisotopic Mass: 215.069476538g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 270
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 68.9Ų

5-(5-Cyclopropyl-1,3,4-oxadiazol-2-yl)pyridine-3-carbaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-746014-1.0g
5-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)pyridine-3-carbaldehyde
2138201-66-6 95%
1.0g
$1971.0 2024-05-23
Enamine
EN300-746014-0.05g
5-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)pyridine-3-carbaldehyde
2138201-66-6 95%
0.05g
$1657.0 2024-05-23
Enamine
EN300-746014-0.1g
5-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)pyridine-3-carbaldehyde
2138201-66-6 95%
0.1g
$1735.0 2024-05-23
Enamine
EN300-746014-0.25g
5-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)pyridine-3-carbaldehyde
2138201-66-6 95%
0.25g
$1814.0 2024-05-23
Enamine
EN300-746014-0.5g
5-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)pyridine-3-carbaldehyde
2138201-66-6 95%
0.5g
$1893.0 2024-05-23
Enamine
EN300-746014-2.5g
5-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)pyridine-3-carbaldehyde
2138201-66-6 95%
2.5g
$3865.0 2024-05-23
Enamine
EN300-746014-5.0g
5-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)pyridine-3-carbaldehyde
2138201-66-6 95%
5.0g
$5719.0 2024-05-23
Enamine
EN300-746014-10.0g
5-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)pyridine-3-carbaldehyde
2138201-66-6 95%
10.0g
$8480.0 2024-05-23

Additional information on 5-(5-Cyclopropyl-1,3,4-oxadiazol-2-yl)pyridine-3-carbaldehyde

Introduction to 5-(5-Cyclopropyl-1,3,4-oxadiazol-2-yl)pyridine-3-carbaldehyde (CAS No. 2138201-66-6)

5-(5-Cyclopropyl-1,3,4-oxadiazol-2-yl)pyridine-3-carbaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 2138201-66-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic aldehyde features a unique structural framework comprising a pyridine core appended with a 5-cyclopropyl-1,3,4-oxadiazole moiety, making it a promising candidate for further exploration in drug discovery and development. The presence of both electron-withdrawing and electron-donating groups in its molecular structure suggests potential for diverse biological activities and interactions with biological targets.

The 5-cyclopropyl-1,3,4-oxadiazole component is particularly noteworthy due to its structural rigidity and ability to engage in multiple hydrogen bonding interactions. This feature has been exploited in various medicinal chemistry campaigns to enhance binding affinity and selectivity. In recent years, oxadiazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of such a motif into the pyridine scaffold of 5-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)pyridine-3-carbaldehyde may confer additional pharmacological benefits, making it an intriguing compound for further investigation.

The aldehyde functionality at the 3-position of the pyridine ring provides a reactive site for further chemical modifications. Aldehydes are well-known for their ability to participate in condensation reactions with various nucleophiles, including amines and hydrazines, leading to the formation of Schiff bases and other heterocyclic compounds. These derivatives often exhibit enhanced biological activity and can serve as valuable intermediates in the synthesis of more complex pharmacophores. The versatility of 5-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)pyridine-3-carbaldehyde as a synthetic precursor is further highlighted by its potential utility in constructing novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of small molecules with biological targets with unprecedented accuracy. The structural features of 5-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)pyridine-3-carbaldehyde, particularly the combination of the pyridine-pyrimidine-like oxadiazole system, make it an attractive candidate for virtual screening against large databases of protein targets. Such computational approaches have been instrumental in identifying lead compounds for drug development pipelines and optimizing their pharmacokinetic profiles.

In vitro studies have begun to unravel the potential biological activities of 5-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)pyridine-3-carbaldehyde. Initial experiments suggest that this compound exhibits moderate inhibitory activity against certain enzymes and receptors implicated in inflammatory and oncogenic pathways. The 5-cyclopropyl group appears to modulate electronic properties and spatial orientation, influencing binding interactions with biological targets. Further mechanistic studies are warranted to elucidate the precise mode of action and identify potential therapeutic applications.

The synthesis of 5-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)pyridine-3-carbaldehyde represents a testament to the ingenuity of modern synthetic organic chemistry. The construction of its complex framework involves multiple steps, including cycloaddition reactions, functional group transformations, and purification techniques. The optimization of these synthetic routes is crucial for achieving high yields and purity levels required for pharmaceutical applications. Advances in green chemistry principles have also influenced the synthesis of this compound, emphasizing sustainable methodologies that minimize waste and hazardous byproducts.

The pharmaceutical industry has long recognized the importance of heterocyclic compounds in drug discovery. The structural diversity inherent in heterocycles allows for fine-tuning of pharmacological properties through subtle modifications. 5-(5-Cyclopropyl-1,3,4 oxadiazol 2 yl)pyridine 3 carbaldehyde exemplifies this principle by combining two distinct heterocyclic systems into a single entity. Such hybrid molecules often exhibit enhanced bioavailability and reduced toxicity compared to their parent structures.

As research continues to uncover new therapeutic targets and mechanisms underlying human disease, compounds like 5-(5-cyclopropyl 1 3 4 oxadiazol 2 yl)pyridine 3 carbaldehyde will play an increasingly important role in drug development efforts. Their unique structural features offer opportunities for innovation across multiple therapeutic areas. Collaborative efforts between synthetic chemists and biologists are essential to translate these findings into tangible clinical benefits for patients worldwide.

Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.